2-{[1-(1H-indole-6-carbonyl)piperidin-4-yl]methyl}-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one

• IUPAC Name: 2-[[1-(1H-indole-6-carbonyl)piperidin-4-yl]methyl]-6,7-dihydro-5H-cyclopenta[c]pyridazin-3-one
• InChI: InChI=1S/C22H24N4O2/c27-21-13-17-2-1-3-19(17)24-26(21)14-15-7-10-25(11-8-15)22(28)18-5-4-16-6-9-23-20(16)12-18/h4-6,9,12-13,15,23H,1-3,7-8,10-11,14H2
• InChI Key: SGMNXRJITSYJDV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=O)N(N=C2C1)CC3CCN(CC3)C(=O)C4=CC5=C(C=C4)C=CN5
• Molecular Formula: C22H24N4O2
• Molecular Weight: 376.5 g/mol

Description

The compound is a complex organic molecule that contains an indole group and a piperidine group. Indole is a heterocyclic aromatic organic compound. It has a bicyclic structure, consisting of a six-membered benzene ring fused to a five-membered pyrrole ring. Piperidine is a widely used building block and chemical reagent in the synthesis of organic compounds, including pharmaceuticals.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the indole and piperidine moieties. The specific methods would depend on the exact structure and functional groups present in the final compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The indole and piperidine rings would likely contribute significantly to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific functional groups present in the molecule. The indole and piperidine groups could potentially undergo a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular size, and the presence of functional groups would all play a role.

Scientific Research Applications

Antimicrobial Activity

• Researchers have investigated the compound’s potential as an antimicrobial agent. .

Anti-HIV Properties

• Some studies have explored the compound’s interaction with HIV-1. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many indole-containing compounds have biological activity and are used in pharmaceuticals.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. This could include studies on its reactivity, stability, and biological activity.